1-[2-(Oxolan-2-yl)ethyl]imidazole-4,5-dicarbonitrile
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Overview
Description
1-[2-(Oxolan-2-yl)ethyl]imidazole-4,5-dicarbonitrile, also known as OEIC, is a synthetic compound that has been widely used in scientific research. It is a heterocyclic compound that contains both imidazole and oxolane rings. OEIC has been found to exhibit a variety of biochemical and physiological effects, making it a valuable tool for studying different biological processes.
Mechanism of Action
The exact mechanism of action of 1-[2-(Oxolan-2-yl)ethyl]imidazole-4,5-dicarbonitrile is not fully understood. However, it has been proposed that this compound may act as an inhibitor of certain enzymes, including protein kinases and phosphodiesterases. It has also been suggested that this compound may modulate the activity of ion channels, including the voltage-gated potassium channel Kv1.3.
Biochemical and Physiological Effects
This compound has been found to exhibit a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including protein kinases and phosphodiesterases. This compound has also been found to modulate the activity of ion channels, including the voltage-gated potassium channel Kv1.3. Additionally, this compound has been found to exhibit anti-inflammatory and anti-tumor properties.
Advantages and Limitations for Lab Experiments
1-[2-(Oxolan-2-yl)ethyl]imidazole-4,5-dicarbonitrile has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It is also relatively stable, which makes it easy to handle and store. However, there are also some limitations to the use of this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments. Additionally, this compound may exhibit off-target effects, which could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research involving 1-[2-(Oxolan-2-yl)ethyl]imidazole-4,5-dicarbonitrile. One area of research could involve the development of new synthetic methods for the production of this compound and related compounds. Another area of research could involve the identification of the exact mechanism of action of this compound, which would help to better understand its effects on different biological processes. Additionally, research could focus on the development of new derivatives of this compound with improved properties for use in different applications.
Synthesis Methods
1-[2-(Oxolan-2-yl)ethyl]imidazole-4,5-dicarbonitrile can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-oxoethyl imidazole with ethyl cyanoacetate in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride to yield this compound. Other methods involve the use of different starting materials and reaction conditions.
Scientific Research Applications
1-[2-(Oxolan-2-yl)ethyl]imidazole-4,5-dicarbonitrile has been extensively used in scientific research as a tool for studying different biological processes. It has been found to exhibit a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of ion channels. This compound has been used in studies related to cancer, inflammation, and neurological disorders.
properties
IUPAC Name |
1-[2-(oxolan-2-yl)ethyl]imidazole-4,5-dicarbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O/c12-6-10-11(7-13)15(8-14-10)4-3-9-2-1-5-16-9/h8-9H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKOSEMBJPYTAMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CCN2C=NC(=C2C#N)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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